![molecular formula C6H3ClN2O4 B1198899 2-Chloro-1,3-dinitrobenzene CAS No. 606-21-3](/img/structure/B1198899.png)
2-Chloro-1,3-dinitrobenzene
Overview
Description
2-Chloro-1,3-dinitrobenzene (2-CDNB) is an organic compound belonging to the class of nitroaromatic compounds. It is a colorless crystalline solid that is soluble in many organic solvents. 2-CDNB is used in a variety of scientific research applications and has a wide range of applications in the laboratory.
Scientific Research Applications
Enzyme Activity Studies : 1-Chloro-2,4-dinitrobenzene, a related compound, is widely used as a model substrate for measuring enzyme activity of glutathione S-transferases in toxicity studies and in studies focusing on the metabolic capacity of different test systems. A sensitive liquid chromatography-mass spectrometry technique has been developed for quantifying this compound at low, non-toxic concentrations (Tierbach et al., 2020).
Electrochemical Sensing : Electrochemical sensing using magnetic molecularly imprinted polymer particles has been applied for the determination of 1-chloro-2,4-dinitrobenzene, demonstrating its use in analytical configurations for direct analysis of analytes (Ruiz-Córdova et al., 2018).
Algicidal Properties and Dermatological Effects : 1-Chloro-2,4-dinitrobenzene has been used as an algicide for cooling water, and its exposure has resulted in cases of contact dermatitis, emphasizing the need for caution in its handling due to its allergenic nature (Adams et al., 1971).
Pharmaceutical Analysis : This compound has been employed in a spectrophotometric method for the estimation of vitamin C in drug formulations, showcasing its utility in pharmaceutical analysis (Qureshi et al., 1990).
Electrochemical Studies : The electrochemical reductive cleavage of carbon–chlorine bonds in 1-chloro-2,4-dinitrobenzene has been examined, providing insights into its behavior and potential applications in electrochemistry (Prasad & Sangaranarayanan, 2005).
Environmental and Health Implications : The use of 1-chloro-2,4-dinitrobenzene in therapies such as for alopecia areata, and its impact on the cytochrome P-450 system and mutagenic effects, highlights the need for careful assessment of its health and environmental impacts (Krátká et al., 1979).
Battery Applications : The electrochemical characteristics of 1-chloro-2,4-dinitrobenzene as a cathode depolarizer in magnesium reserve batteries have been investigated, suggesting its potential application in energy storage technologies (Muniyandi et al., 1993).
Mechanism of Action
Target of Action
The primary targets of 2-Chloro-1,3-dinitrobenzene are aromatic compounds in the body. It specifically targets aryl halides, which are organic compounds containing a halogen atom attached to an aromatic ring .
Mode of Action
This compound undergoes a process known as nucleophilic aromatic substitution . This is a reaction in which one of the substituents in an aromatic ring is replaced by a nucleophile . The compound forms a negatively charged intermediate called a Meisenheimer complex during the course of this reaction . This complex is formed by the attack of a nucleophile upon one of the aromatic-ring carbons .
Biochemical Pathways
The biochemical pathways affected by this compound involve the displacement of chloride ion from the compound by a nucleophile . This displacement becomes quite rapid when the aryl halide is activated by substitution with strongly electron-attracting groups such as NO2 . The compound can also be used as intermediates of dyes and pigments .
Pharmacokinetics
It is known that the compound is soluble in alcohol and moderately soluble in benzene and ether . It is practically insoluble in water , which may affect its absorption and distribution in the body.
Result of Action
The result of the action of this compound is the formation of a new compound through the replacement of one of the substituents in an aromatic ring . This can lead to changes in the properties of the original compound, potentially affecting various biochemical processes.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound is combustible, and vapors are heavier than air and may travel along the floor and in the bottom of containers . It forms explosive mixtures with air on intense heating . Furthermore, it should be handled in a well-ventilated place, and contact with skin and eyes should be avoided . These factors can influence the compound’s action, efficacy, and stability.
Safety and Hazards
2-Chloro-1,3-dinitrobenzene is hazardous. It is fatal if inhaled, toxic if swallowed or in contact with skin, and may cause damage to organs through prolonged or repeated exposure . It is also very toxic to aquatic life . More detailed safety and hazard information can be found in the referenced sources .
Biochemical Analysis
Biochemical Properties
2-Chloro-1,3-dinitrobenzene plays a significant role in biochemical reactions, particularly in the detoxification processes. It interacts with enzymes such as glutathione S-transferases (GSTs), which catalyze the conjugation of glutathione to electrophilic substances . This interaction is crucial for the detoxification of xenobiotics and protection against oxidative stress. The compound’s ability to form conjugates with glutathione makes it an important tool for studying enzyme kinetics and the biochemical pathways involved in detoxification.
Cellular Effects
This compound has notable effects on various cell types and cellular processes. It can induce oxidative stress and has been shown to affect cell signaling pathways, gene expression, and cellular metabolism . The compound’s interaction with GSTs can lead to the modulation of signaling pathways that control cell proliferation and apoptosis . Additionally, it has been observed to cause cellular damage through the generation of reactive oxygen species (ROS), which can lead to alterations in gene expression and metabolic disturbances.
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules such as enzymes and proteins. It acts as an electrophile, forming covalent bonds with nucleophilic sites on proteins and enzymes . This interaction can result in enzyme inhibition or activation, depending on the specific biomolecule involved. For example, the compound can inhibit the activity of GSTs by binding to their active sites, thereby affecting the detoxification process . Additionally, this compound can induce changes in gene expression by modulating transcription factors and signaling pathways.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is relatively stable under standard laboratory conditions but can undergo degradation when exposed to light, heat, or reactive chemicals . Long-term exposure to this compound in in vitro or in vivo studies has shown that it can cause persistent oxidative stress and cellular damage, leading to chronic alterations in cellular function .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can induce mild oxidative stress and activate detoxification pathways . At high doses, it can cause significant toxicity, including severe oxidative damage, inflammation, and cell death . Studies have shown that there is a threshold dose above which the adverse effects become pronounced, highlighting the importance of dosage control in experimental settings.
Metabolic Pathways
This compound is involved in metabolic pathways that include its conjugation with glutathione, mediated by GSTs . This conjugation process is a key step in the detoxification of the compound, facilitating its excretion from the body. The compound can also undergo reduction and hydrolysis reactions, leading to the formation of various metabolites . These metabolic pathways are essential for understanding the compound’s biotransformation and its impact on metabolic flux and metabolite levels.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . The compound’s solubility in organic solvents such as alcohol and its moderate solubility in benzene and ether facilitate its distribution in lipid-rich environments . Its practical insolubility in water limits its distribution in aqueous compartments. The compound can accumulate in specific tissues, depending on its affinity for certain transporters and binding proteins.
Subcellular Localization
The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components . The compound can localize to various subcellular compartments, including the cytoplasm and organelles such as mitochondria and the endoplasmic reticulum. Its localization can affect its activity and function, as well as its interactions with biomolecules. Post-translational modifications and targeting signals may also play a role in directing the compound to specific subcellular locations .
Properties
IUPAC Name |
2-chloro-1,3-dinitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClN2O4/c7-6-4(8(10)11)2-1-3-5(6)9(12)13/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPPMIQPXQVIZNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)[N+](=O)[O-])Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3041378 | |
Record name | 2,6-Dinitrochlorobenzene | |
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Molecular Weight |
202.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow solid; [Merck Index] Yellow crystals; [MSDSonline] | |
Record name | 1-Chloro-2,6-dinitrobenzene | |
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Boiling Point |
315 °C | |
Record name | 1-CHLORO-2,6-DINITROBENZENE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5432 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Moderately soluble in benzene, ether; soluble in alcohol. Practically insoluble in water. | |
Record name | 1-CHLORO-2,6-DINITROBENZENE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5432 | |
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Density |
1.6867 g/ml @ 16.5 °C | |
Record name | 1-CHLORO-2,6-DINITROBENZENE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5432 | |
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Color/Form |
Yellow crystals from benzene | |
CAS No. |
606-21-3 | |
Record name | 2-Chloro-1,3-dinitrobenzene | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=606-21-3 | |
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Record name | 1-Chloro-2,6-dinitrobenzene | |
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Record name | 2-Chloro-1,3-dinitrobenzene | |
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Record name | 2-Chloro-1,3-dinitrobenzene | |
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Record name | Benzene, 2-chloro-1,3-dinitro- | |
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Record name | 2,6-Dinitrochlorobenzene | |
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Record name | 2-chloro-1,3-dinitrobenzene | |
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Record name | 2,6-DINITROCHLOROBENZENE | |
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Record name | 1-CHLORO-2,6-DINITROBENZENE | |
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Melting Point |
86-87 °C | |
Record name | 1-CHLORO-2,6-DINITROBENZENE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5432 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 2-chloro-1,3-dinitrobenzene react with hydroxide ions in the presence of micelles?
A1: Research indicates that this compound, when in a biphasic reaction with hydroxide ions and hydroxy-functionalized micelles, doesn't directly react with the hydroxide. Instead, it first forms an aryl micellar ether. This ether then reacts with the hydroxide to yield the phenolic product. Interestingly, the reaction rate is influenced by the steric interactions between the substituents on the aromatic ring and the micelle's head group. [] For instance, with two ortho substituents in this compound, the reaction rate follows the order: Me > Et > Bu in micelles with varying headgroup sizes. []
Q2: What is the outcome of nitrating this compound under specific conditions?
A2: Nitrating this compound at 130°C leads to the formation of two products: a dichlorodinitrobenzene and a chlorotrinitrobenzene. [] The specific yields and kinetics of this reaction depend on the reaction conditions. This behavior is consistent with other chloronitrobenzene derivatives under similar nitration conditions. []
Q3: Can you provide the molecular formula and weight of this compound?
A3: The molecular formula for this compound is C6H3ClN2O4. Its molecular weight is 202.55 g/mol.
Q4: Are there any known synthetic routes to obtain indoles using this compound as a starting material?
A4: Yes, this compound can be utilized as a starting material to synthesize C4-nitrogen-substituted indoles. [] The key step involves the cyclization of 2-alkynyl-1,3-diaminobenzene, which is derived from this compound. [] This method offers a viable route to access a variety of C4-substituted indole derivatives.
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